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Compound of Interest

Compound Name: GA-017

Cat. No.: B15606594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

GA-017, a potent and selective LATS1/2 inhibitor. Adherence to these procedures is critical for

maintaining a safe laboratory environment and ensuring regulatory compliance.

Immediate Safety and Disposal Overview
The Safety Data Sheet (SDS) for GA-017 classifies it as not a hazardous substance or mixture.

[1] However, it is imperative to handle all laboratory chemicals with care and dispose of them

according to established protocols. Improper disposal can lead to environmental contamination

and potential regulatory penalties.

Quantitative Data: Storage and Stability of GA-017
Proper storage is crucial to maintain the integrity of GA-017 and minimize waste. The following

table summarizes recommended storage conditions and stability.
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Storage Format Temperature Duration Notes

Powder -20°C 3 years

Keep container tightly

sealed in a cool, well-

ventilated area. Avoid

direct sunlight and

ignition sources.[1]

In Solvent -80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

In Solvent -20°C 1 month

Step-by-Step Disposal Protocol for GA-017
This protocol outlines the general procedure for the disposal of GA-017. Note: Always consult

your institution's specific waste management guidelines and the complete Safety Data Sheet

(SDS) for GA-017 before proceeding.

Waste Identification and Segregation
Treat as Chemical Waste: Although classified as non-hazardous, GA-017 should be

disposed of as chemical waste, not as regular trash.

Segregation: Collect waste GA-017, including pure compound and any solutions, in a

designated and compatible waste container.[2][3]

Do not mix with incompatible waste streams. For example, keep organic solvent waste

separate from aqueous waste.[2]

Solid waste (e.g., contaminated gloves, weigh boats) should be collected separately from

liquid waste.

Container Labeling and Storage
Labeling: Clearly label the waste container with "GA-017 Waste" and include the

concentration and solvent if applicable. Ensure the label is legible and securely attached.
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Storage: Store the waste container in a designated satellite accumulation area within the

laboratory.[4]

The container must be kept closed except when adding waste.

Utilize secondary containment to prevent spills.

Disposal Request and Pickup
Follow Institutional Procedures: Adhere to your organization's established procedures for

chemical waste pickup. This typically involves submitting a request to the Environmental

Health and Safety (EHS) department.

Do Not Dispose Down the Drain: Never dispose of GA-017 or its solutions down the sanitary

sewer.

Experimental Protocol: General Neutralization of
Non-Hazardous Chemical Waste
While GA-017 is not classified as hazardous and is unlikely to require neutralization, this

general protocol is provided for the neutralization of non-hazardous acidic or basic chemical

waste streams. This procedure should only be performed by trained personnel in a controlled

laboratory setting.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

Fume hood.

Weak acid (e.g., citric acid) or weak base (e.g., sodium bicarbonate).

pH indicator strips.

Stir plate and stir bar.

Appropriate waste container.
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Procedure:

Preparation: Work within a certified chemical fume hood. Ensure all necessary materials and

PPE are readily available.

Dilution: If the waste is concentrated, slowly dilute it with a compatible solvent (e.g., water for

aqueous solutions) in a suitable container, while stirring gently. This helps to control the

reaction rate.

Neutralization:

For acidic waste (pH < 7), slowly add a weak base (e.g., sodium bicarbonate) in small

portions while continuously monitoring the pH.

For basic waste (pH > 7), slowly add a weak acid (e.g., citric acid) in small portions while

continuously monitoring the pH.

Monitoring: After each addition of the neutralizing agent, allow the solution to mix thoroughly

and check the pH using an indicator strip. The target pH is typically between 6 and 8 for

neutral waste.

Completion: Once the desired pH is achieved and stable, the neutralized solution can be

collected in a properly labeled hazardous waste container for disposal through your

institution's EHS department.

Cleanup: Thoroughly clean all equipment used in the neutralization process. Dispose of any

contaminated materials as hazardous waste.

GA-017 Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of GA-017.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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